1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro-

• CAS RN: 59039-81-5
• Molecular Formula: C20H26N2O
• Molecular Weight: 310.4 g/mol
• IUPAC Name: 2-(4-benzhydryl-1,4-diazepan-1-yl)ethanol
• InChI: InChI=1S/C20H26N2O/c23-17-16-21-12-7-13-22(15-14-21)20(18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-6,8-11,20,23H,7,12-17H2
• InChI Key: DTFRHYCHHINIEV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)CCO

Description

1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- is a useful research compound. Its molecular formula is C20H26N2O and its molecular weight is 310.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1H-1,4-Diazepine-1-ethanol, 4-(diphenylmethyl)hexahydro- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a mixture of homopiperazine (5.0 g), potassium carbonate powder (13.8 g) and N,N-dimethylformamide (80 ml) was added ethylene bromohydrin (6.3 g) and the mixture was stirred at room temperature for 12 hours. Then, benzhydryl bromide (12.4 g) was added and the whole mixture was further stirred at room temperature for 6 hours, diluted with water and extracted with ethyl ether. The ethyl ether layer was washed with water and dried over anhydrous magnesium sulfate. The solvent was distilled off and the oily residue was purified by silica gel chromatography [eluent: chloroform-methanol (20:1)] to give 4-benzhydrylhomopiperazine-1-ethanol as an oil (2.7 g, 17.4%). IR(Neat): 3400 cm-1. NMR(CDCl3)δ: 1.6-1.9(2H, m), 2.5-2.9(10H, m), 3.08(1H, s), 3.52(2H, t, J=6), 4.57(1H, s), 7.0-7.5(10H, m).